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Compound of Interest

Compound Name: N'-Nitrosopentyl-(2-picolyl)amine

Cat. No.: B013980

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds is paramount to ensure laboratory safety and regulatory
compliance. This guide provides essential safety and logistical information for N'-
Nitrosopentyl-(2-picolyl)amine, a compound utilized as an internal standard in the analysis of
tobacco-specific nitrosamines. While a specific Safety Data Sheet (SDS) for this compound is
not readily available in public domains, this document compiles information from supplier data
and general knowledge of N-nitrosamines to offer a comprehensive procedural plan.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of N'-Nitrosopentyl-(2-
picolyl)amine is the first step in safe handling. The following table summarizes key quantitative
data.
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Property Value Source
CAS Number 383417-48-9 [1][2][3]
Molecular Formula C11H17N30O [1][2]
Molecular Weight 207.27 g/mol [1112][3]
Appearance 0]] [4]
Boiling Point 105°C at 0.3 mm Hg [4]
Density 1.04 + 0.1 g/cm? (Predicted) [4]

N Chloroform (Slightly), Ethyl
Solubility ) [4]
Acetate (Slightly)

Storage Temperature Refrigerator (2-8°C) [41[5]

Hazard Identification and Personal Protective
Equipment (PPE)

N-nitrosamines as a class of compounds are considered potent carcinogens and should be
handled with extreme caution. Although specific toxicity data for N'-Nitrosopentyl-(2-
picolyl)amine is not available, it is prudent to treat it as a hazardous substance.

Potential Hazards:

e May be carcinogenic.

e May cause skin, eye, and respiratory irritation.

» Toxic if swallowed, inhaled, or absorbed through the skin.
Required Personal Protective Equipment (PPE):

» Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

o Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.
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e Lab Coat: A flame-retardant lab coat should be worn at all times.

o Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhalation of vapors.

Step-by-Step Handling and Disposal Procedures

Adherence to strict operational protocols is crucial when working with N'-Nitrosopentyl-(2-
picolyl)amine. The following procedures outline the safe handling, storage, and disposal of
this compound.

Handling and Storage

e Receiving and Unpacking: Upon receipt, inspect the container for any damage or leaks.
Wear appropriate PPE during unpacking.

o Storage: Store the compound in a tightly sealed, clearly labeled container in a refrigerator at
2-8°C.[4][5] The storage area should be well-ventilated and separate from incompatible
materials.

» Preparation of Solutions: All weighing and solution preparation must be performed within a
certified chemical fume hood.

o Spill Management: In the event of a spill, evacuate the area and prevent others from
entering. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a
sealed container for disposal. Ventilate the area and wash the spill site thoroughly.

Disposal Workflow

The proper disposal of N'-Nitrosopentyl-(2-picolyl)amine and any contaminated materials is
critical to prevent environmental contamination and ensure personnel safety.
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Disposal Workflow for N'-Nitrosopentyl-(2-picolyl)amine

Waste Generation

Unused N'-Nitrosopentyl-(2-picolyl)amine Contaminated Labware (glassware, pipette tips)

Nﬁte Collectio". & SEQTeg;tV

Segregate into designated, labeled, sealed waste containers

Contaminated PPE (gloves, etc.)

AV

Liquid Waste

Chemical Decontamination (Recommendeiwwa Waste)

Treat with a chemical decontamination solution (e.g., using i or other app! methods for ni i | olid Waste

\ Final Dispo?/

Arrange for pickup by a licensed hazardous waste disposal company

!

Incineration at a permitted hazardous waste facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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